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Compound of Interest

Compound Name: 5,5-Dibutyldihydrofuran-2(3H)-one

Cat. No.: B1624973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dihydrofuranone compounds, a class of lactones, are widespread in nature, contributing to the

flavor and aroma of many foods, acting as signaling molecules in insects and bacteria, and

exhibiting a range of promising biological activities. This technical guide provides an in-depth

exploration of the natural occurrence of these fascinating molecules, detailing their sources,

biosynthesis, and methods for their study.

Natural Sources and Quantitative Occurrence
Dihydrofuranone and their related furanone counterparts are found across diverse biological

taxa, from the plant kingdom to marine organisms and insects. Their concentrations can vary

significantly depending on the species, environmental conditions, and developmental stage of

the organism.

Fruits and Vegetables
Many fruits and vegetables owe their characteristic aromas to the presence of furanone

derivatives. One of the most well-known is 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF),

also known as Furaneol®, which imparts a caramel-like, sweet aroma to strawberries and

pineapples.
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Compound Natural Source Concentration Reference

4-hydroxy-2,5-

dimethyl-3(2H)-

furanone (HDMF)

Strawberry (Fragaria

× ananassa)
1663 to 4852 µg/kg [1]

4-hydroxy-2,5-

dimethyl-3(2H)-

furanone (DMHF)

Pineapple Juice

(Ananas comosus)
1.6 to 27.3 ppm [1]

4-hydroxy-2,5-

dimethyl-3(2H)-

furanone (DMHF)

Grapefruit Juice

(Citrus paradisi)

Monitored during

storage
[1]

2,5-dimethyl-4-

methoxy-3(2H)-

furanone (Mesifurane)

Strawberry (Fragaria

× ananassa)

Detection limit: 0.36

µg/mL
[2]

Furaneol-β-glucoside
Strawberry (Fragaria

× ananassa)

Detection limit: 0.05

µg/mL
[2]

Fermented Foods
The fermentation process, involving microorganisms like yeast and lactic acid bacteria, can

lead to the formation of various furanone compounds, significantly contributing to the flavor

profile of the final product.
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Compound Fermented Food Microorganism Reference

4-hydroxy-2,5-

dimethyl-3(2H)-

furanone (HDMF)

Mugi-miso
Zygosaccharomyces

rouxii
[3]

4-hydroxy-2(or 5)-

ethyl-5(or 2)-methyl-

3(2H)-furanone

(HEMF)

Mugi-miso
Zygosaccharomyces

rouxii
[3]

2,5-dimethyl-4-

hydroxy-3[2H]-

furanone (DMHF)

Cheese
Lactobacillus

helveticus
[4]

4-hydroxy-5-methyl-

3[2H]-furanone (MHF)
Cheese

Lactobacillus

helveticus
[4]

Marine Organisms
Marine environments, particularly seaweeds, are a rich source of halogenated furanones.

These compounds are of significant interest due to their potent biological activities, including

the inhibition of bacterial communication (quorum sensing).

Compound Class Marine Source Biological Activity Reference

Brominated furanones
Red algae (Delisea

pulchra)

Quorum sensing

inhibition
[5]

Phlorotannins

(containing furanone-

like structures)

Brown seaweeds Antioxidant [6]

Insects
In the insect world, dihydrofuranones can act as pheromones, chemical signals that trigger

specific behaviors in other individuals of the same species.
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Compound Class Insect Role
General
Information

Reference

Dihydrofuranones Pheromones

Involved in sexual

attraction, alarm

signaling, and

recruitment.

Concentrations are

typically very low, in

the nanogram range

or less.

[7][8][9]

Biosynthesis of Dihydrofuranone Compounds
The biosynthetic pathways leading to dihydrofuranone compounds are varied. In plants, they

are often derived from carbohydrate metabolism, while in other organisms, different precursors

and enzymatic reactions are involved.

Biosynthesis of HDMF in Strawberries
A key step in the biosynthesis of the important flavor compound 4-hydroxy-2,5-dimethyl-3(2H)-

furanone (HDMF) in strawberries has been elucidated. The process involves the reduction of a

precursor molecule by a specific enzyme.
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D-Fructose-1,6-bisphosphate 4-hydroxy-5-methyl-
2-methylene-3(2H)-furanone (HMMF)

Multiple steps FaQR
(enone oxidoreductase)

4-hydroxy-2,5-dimethyl-
3(2H)-furanone (HDMF)

Crude Natural
Product Extract

Fractionation
(e.g., HPLC)

Isolated Dihydrofuranone

Primary Bioactivity
Screening

Cytotoxicity Assay
(e.g., MTT)

Antimicrobial Assay
(e.g., MIC)

Quorum Sensing
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Hit Identification

Dose-Response
Studies
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Cell

Acyl-Homoserine Lactone (AHL)
(Signaling Molecule)

AHL Receptor Protein
(e.g., LuxR)

Binds and activates
Target Gene Expression

(Virulence, Biofilm)

Activates

Brominated Furanone Competitively binds and inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1624973#natural-occurrence-of-dihydrofuranone-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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